Cas no 1638767-41-5 (3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1638767-41-5
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD27987372
• CID: 4702746
• PubChem ID: 84030769
• Update Time: 2025-06-23

3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• SY260144
• SCHEMBL25599048
• 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylicacid
• MFCD27987372
• 1638767-41-5
• F30320

• MDL： MFCD27987372
• Inchi： 1S/C8H5BrN2O2/c9-5-3-10-7-4(5)1-2-6(11-7)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： MXWBPGDEZHOYPM-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CC=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.9

Additional information on 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

Introduction to 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1638767-41-5)

3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid, identified by the chemical identifier CAS No. 1638767-41-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of a bromine substituent at the 3-position and a carboxylic acid group at the 6-position introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The pyrrolo[2,3-b]pyridine core is a privileged structure in drug discovery, often featured in kinase inhibitors, antiviral agents, and other therapeutic compounds. Its fused bicyclic system provides a rigid framework that can be optimized for binding to biological targets with high affinity and selectivity. The bromo substituent on the pyrrole ring enhances its utility as a synthetic handle, allowing for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the introduction of diverse pharmacophores.

The carboxylic acid group at the 6-position of the pyrrolopyridine ring offers additional opportunities for chemical modification. It can be esterified to improve solubility or incorporated into amide linkages to enhance bioavailability. Furthermore, this functional group can serve as a precursor for heterocyclic expansions or as a site for proteolytic degradation, which is particularly relevant in the development of prodrugs. The combination of these features makes 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid a versatile building block for medicinal chemists.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyridine derivatives in addressing unmet medical needs. For instance, compounds based on this scaffold have been explored as inhibitors of protein-protein interactions and as modulators of transcriptional machinery. The brominated pyrrolopyridines, in particular, have shown promise in preclinical studies due to their ability to engage with specific binding pockets on target proteins. The carboxylic acid moiety further contributes to their pharmacological profile by allowing for fine-tuning of solubility and metabolic stability.

In terms of synthetic methodologies, 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid can be synthesized through multi-step processes that often involve cyclization reactions and halogenation steps. The bromination at the 3-position is typically achieved using electrophilic aromatic substitution techniques or metal-catalyzed halogenation methods. The introduction of the carboxylic acid group can be accomplished via oxidation of an alcohol or ketone precursor, or through carboxylation reactions involving CO₂ under transition-metal catalysis.

The compound’s relevance extends beyond academic research; it has been utilized in industrial settings for the development of novel therapeutic agents. For example, pharmaceutical companies have employed derivatives of this scaffold in the design of small-molecule inhibitors targeting cancer-related kinases and viral proteases. The structural features of 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid, particularly its ability to undergo selective functionalization, make it an attractive candidate for library synthesis programs aimed at identifying lead compounds.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on the brominated pyrrolopyridine core. These approaches leverage quantum mechanical calculations and machine learning algorithms to predict binding affinities and optimize molecular structures. The carboxylic acid group plays a role in these simulations by influencing hydrogen bonding interactions with biological targets, thereby contributing to the overall binding mode of the compound.

The future prospects for 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid are promising, with ongoing research focusing on its role in next-generation drug discovery platforms. Innovations in synthetic chemistry are enabling more efficient access to derivatives of this scaffold, while advances in biophysical techniques are providing deeper insights into its interactions with biological systems. As part of an expanding chemical toolbox for medicinal chemists, this compound exemplifies how structural complexity can be leveraged to develop innovative therapeutic solutions.